Cas no 3069-91-8 (Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-)
3069-91-8 structure
Product Name:Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-
CAS No:3069-91-8
MF:C12H18N2O3
MW:238.282923221588
CID:322894
PubChem ID:297923
Update Time:2025-04-19
Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]-
- 4-< Bis-(2-hydroxy-aethyl)-amino> -acetanilid
- AC1L6SCQ
- N-Acetyl-N',N'-bis-(2-hydroxy-aethyl)-p-phenylendiamin
- NSC169246
- DTXSID60305149
- N-[4-[bis(2-hydroxyethyl)amino]phenyl]acetamide
- 3069-91-8
- NSC-169246
-
- Inchi: 1S/C12H18N2O3/c1-10(17)13-11-2-4-12(5-3-11)14(6-8-15)7-9-16/h2-5,15-16H,6-9H2,1H3,(H,13,17)
- InChI Key: ZQRXZDZIGKITDA-UHFFFAOYSA-N
- SMILES: OCCN(C1C=CC(=CC=1)NC(C)=O)CCO
Computed Properties
- Exact Mass: 238.13184
- Monoisotopic Mass: 238.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Density: 1.263
- Boiling Point: 524°Cat760mmHg
- Flash Point: 270.7°C
- Refractive Index: 1.631
- PSA: 72.8
- LogP: 0.50900
Acetamide,N-[4-[bis(2-hydroxyethyl)amino]phenyl]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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